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Compound of Interest

Compound Name: 2-(4-Methylphenyl)propan-2-ol

Cat. No.: B075277

An In-Depth Technical Guide to 2-(4-
Methylphenyl)propan-2-ol

This technical guide provides a comprehensive overview of 2-(4-Methylphenyl)propan-2-ol,
including its nomenclature, physicochemical properties, potential applications, and relevant
experimental methodologies. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

IUPAC Nomenclature and Common Synonyms

The systematic name for this compound, as defined by the International Union of Pure and
Applied Chemistry (IUPAC), is 2-(4-methylphenyl)propan-2-ol.[1][2][3] This name precisely
describes its molecular structure: a propan-2-ol backbone with a 4-methylphenyl group
attached to the second carbon atom.[1]

Due to its common use in various industries and historical naming conventions, it is also known
by several synonyms:

e p-Cymen-8-ol[1][2][3]
o 8-Hydroxy-p-cymene[1][2][3]

o Dimethyl-p-tolyl carbinol[1][2][3]
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a,0,4-Trimethylbenzyl alcohol[1][2]

2-(p-Tolyl)-2-propanol[2]

p,a,a-Trimethylbenzyl alcohol[2][4]

1-Methyl-4-(1-hydroxy-1-methylethyl)benzene[2][5]

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-Methylphenyl)propan-2-ol is
presented in the table below for easy reference and comparison.

Property Value Source
Molecular Formula C10H140 [1][3]14]
Molecular Weight 150.22 g/mol [11[3]

Colorless to light yellow liquid
Appearance with a celery-like or [3114]

herbaceous odor

Boiling Point 204.8°C at 760 mmHg [3]
Density 0.97 g/mL at 25°C [6]
Flash Point 102.7°C [3]
Water Solubility Sparingly soluble/slight [4]
Refractive Index 1.5185 (n20/D) [6]
Vapor Pressure 0.156 mmHg at 25°C [4]
pKa 14.63 + 0.29 (Predicted) [4]

Potential Applications

2-(4-Methylphenyl)propan-2-ol is a versatile compound with applications in several fields:
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o Fragrance and Personal Care: It is utilized as a fragrance ingredient in perfumes and
personal care products.[4]

e Pharmaceuticals: It serves as a solvent in the pharmaceutical industry for dissolving and
extracting compounds during medication production.[4] Studies have also indicated potential
anti-inflammatory, antioxidant, and anti-tumor properties, suggesting its utility in drug
development.[7]

o Chemical Industry: This compound is an important intermediate in the synthesis of fine
chemicals, such as esters for fragrances and coatings, and can be used in the preparation of
polymers like polyesters and polyurethanes.[7]

e Agriculture: It can function as a plant growth regulator and a pesticide adjuvant to enhance
crop yield and the effectiveness of pesticides.[7]

Experimental Protocols
Example Synthesis of a Structurally Related Compound: 2-(4-ethoxyphenyl)-2-methylpropanol

The following protocol is for the synthesis of 2-(4-ethoxyphenyl)-2-methylpropanol, an analog of
2-(4-Methylphenyl)propan-2-ol. This method illustrates a common synthetic route that could
be adapted for the target molecule. The procedure involves the reduction of an ester to an
alcohol.

Materials:

o 2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester
e Ethanol

e Potassium borohydride

e Lithium chloride

e Hydrochloric acid (3mol/L)

¢ Dichloromethane
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e Anhydrous sodium sulfate

o Water

Procedure:

o Dissolve 2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester in ethanol.

e Add potassium borohydride and lithium chloride to the solution.

e The reaction is carried out, and its progress is monitored by Gas Chromatography (GC).
e Upon completion of the reaction, slowly add hydrochloric acid.

» Add water to the mixture.

» Recover the ethanol under reduced pressure.

 After cooling to room temperature, add dichloromethane for extraction. The extraction is
performed three times.

e The combined organic layers (dichloromethane) are dried over anhydrous sodium sulfate.

e The dichloromethane is removed under reduced pressure to yield the final product, 2-(4-
ethoxyphenyl)-2-methylpropanol.[8]

Visualizations

Biocatalytic Formation Pathway

This compound can be formed in nature, and a proposed biocatalytic pathway involves the
oxidation of p-cymene, a common monoterpenoid.[1]

Proposed Pathwa o 2—para—tolyl-2—Pr0pyI
p-Cymene Oxidation hydroperoxide 2-(4-Methylphenyl)propan-2-ol
(Intermediate)

Click to download full resolution via product page
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Caption: Proposed biocatalytic pathway of 2-(4-Methylphenyl)propan-2-ol from p-cymene.
Synthetic Workflow Example

The following diagram illustrates the key steps in the example synthetic protocol for a structural

analog.
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Caption: Workflow for the synthesis of an alcohol via ester reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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